Cas no 1379365-61-3 (4-Amino-5-bromo-2,3-difluorobenzoic acid)

4-Amino-5-bromo-2,3-difluorobenzoic acid is a fluorinated benzoic acid derivative featuring amino and bromo functional groups at the 4- and 5-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its unique substitution pattern enables precise structural modifications. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the amino and bromo groups offer reactive sites for further functionalization. Its well-defined structure and high purity make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other advanced synthetic transformations. The compound is typically handled under controlled conditions due to its reactivity.

4-Amino-5-bromo-2,3-difluorobenzoic acid structure

1379365-61-3 structure

Product Name:4-Amino-5-bromo-2,3-difluorobenzoic acid

CAS No:1379365-61-3

MF:C₇H₄BrF₂NO₂

MW:252.012968063354

CID:4595286

Update Time:2025-06-07

4-Amino-5-bromo-2,3-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-bromo-2,3-difluorobenzoic acid
- CM12354
- A929680
- Inchi： 1S/C7H4BrF2NO2/c8-3-1-2(7(12)13)4(9)5(10)6(3)11/h1H,11H2,(H,12,13)
- InChI Key： MMEZYCSUXJMVOB-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)O)=C(C(=C1N)F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 217
XLogP3: 1.7
Topological Polar Surface Area: 63.3

Experimental Properties

Density: 1.955±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.086 g/l) (25 º C),

4-Amino-5-bromo-2,3-difluorobenzoic acid Pricemore >>

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